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Compound of Interest

Compound Name: Z-7-Tetradecenal

Cat. No.: B104267

Introduction

Z-7-Tetradecenal is a potent sex pheromone component identified in several species of
Lepidopteran pests, making it a valuable tool for integrated pest management (IPM) programs.
[1][2][3] This unsaturated aldehyde (C14H260) is primarily utilized in mating disruption, mass
trapping, and population monitoring strategies to manage key pests in agricultural crops such
as olives, citrus, and pomelos.[1][4] Its species-specific nature makes it an environmentally
benign alternative to broad-spectrum insecticides, contributing to more sustainable agricultural
practices.[3][5] This document provides detailed application notes and protocols for the field
use of Z-7-Tetradecenal for researchers, scientists, and drug development professionals.

Mating Disruption

Mating disruption is a technique that involves saturating an area with synthetic pheromones to
prevent male insects from locating females for mating, thereby reducing the subsequent larval
population and crop damage.[5][6][7]

Target Pests and Crops

e Olive Moth (Prays oleae) in Olive Groves|[4][8]
o Citrus Flower Moth (Prays citri) in Citrus Orchards[2][3][9]

o Pomelo Fruit Borer (Prays endocarpa) in Pomelo Orchards[4]
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» Diamondback Moth (Plutella xylostella)[1] (Specific field data on mating disruption is limited
in the provided results).

Dispenser Types and Formulations

Various dispenser technologies are available for the controlled release of Z-7-Tetradecenal:

o Aerosol Dispensers: These programmable devices release periodic puffs of the pheromone,
providing wide-area coverage.[4][8] They are particularly effective in large orchards.

o Passive Reservoir Dispensers: These include polyethylene tubes, vials, or bags that allow for
the slow and continuous release of the pheromone over an extended period.[4][10]

o Slow-Release Formulations: These formulations are designed to release the pheromone at a
consistent rate, disrupting male orientation to females.[1]

Quantitative Data for Mating Disruption
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Experimental Protocol: Mating Disruption of the Olive
Moth using Aerosol Dispensers

This protocol is based on studies conducted in Spanish olive groves.[4][8]
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» Objective: To reduce mating success and subsequent larval infestation of the Olive Moth
(Prays oleae) through the application of aerosol-based Z-7-Tetradecenal dispensers.

o Materials:

o

Aerosol dispensers (e.g., Mister P X841) containing a solution of Z-7-Tetradecenal (<8%

wiw).

o

Mounting hardware for dispensers.

[¢]

Pheromone traps (Delta or funnel type) with Z-7-Tetradecenal lures for monitoring.

[¢]

Sticky trap liners.

e Procedure:

1. Timing of Application: Install dispensers before or at the beginning of the first adult flight of
P. oleae.

2. Dispenser Placement:

» Deploy dispensers at a density of 1 to 2 units per hectare.

» Place dispensers at approximately two-thirds of the canopy height.

» Ensure a minimum distance of 100 meters between dispensers.

3. Dispenser Programming: Program the electronic devices to release the pheromone
according to the manufacturer's instructions, typically in cycles every 15-30 minutes over
6-12 hours, often during the night when moths are most active.

4. Monitoring:

» Place pheromone-baited traps in both the treated and untreated control plots to monitor
the male moth population.

» Check traps weekly, record the number of captured males, and replace sticky liners as
needed.
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5. Efficacy Assessment:

= Compare the number of male moths captured in treated versus untreated plots.

» Assess inflorescence and fruit infestation rates in both plots to determine the reduction
in crop damage.

o Data Analysis: Calculate the percentage of mating disruption by comparing trap catches in
treated and control plots. Analyze the difference in fruit and flower damage between the plots
to determine the effectiveness of the treatment.

Click to download full resolution via product page
Caption: Experimental workflow for mating disruption using aerosol dispensers.

Mass Trapping

Mass trapping aims to remove a significant portion of the male population from an area,
thereby reducing the number of successful matings and subsequent offspring.[2]

Target Pests and Crops

e Prays nephelomima in Citrus Orchards[1][2]
o Citrus Flower Moth (Prays citri) in Citrus Orchards|[3]

e Pomelo Fruit Borer (Prays endocarpa) in Pomelo Orchards
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Experimental Protocol: Mass Trapping of Prays
nephelomima in Citrus

This protocol is based on a study conducted in New Zealand citrus orchards.[1][2]

» Objective: To reduce the population and crop damage of Prays nephelomima through mass
trapping of male moths.

o Materials:
o Pherocon Il Delta traps.

o Red rubber septa lures loaded with 300 ug of Z-7-Tetradecenal.
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o Sticky trap liners.

o Stakes or hangers for trap placement.

e Procedure:

1. Timing of Application: Deploy traps before the start of the main flight period of P.
nephelomima.

2. Trap Density and Placement:

» Deploy traps at a density of 30 to 100 traps per hectare.

» Distribute traps evenly throughout the orchard.

» Hang traps within the tree canopy.

3. Lure and Trap Maintenance:

» Place one pheromone lure inside each trap on the sticky liner.

» Replace lures as per the manufacturer's recommendations to ensure continuous
pheromone release.

» Replace sticky liners when they become saturated with moths or debris.

4. Data Collection:

» From a random sample of traps (e.g., 10 traps per plot), record the number of male
moths captured weekly.

5. Efficacy Assessment:

» Assess floral infestation by collecting and examining flower samples for larvae.

» Evaluate rindspot damage on fruit at the end of the trapping period.

» Compare data from plots with different trap densities and an untreated control plot if
available.
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o Data Analysis: Analyze the correlation between trap density, the number of males captured,
and the reduction in flower and fruit damage to determine the optimal trap density for
effective control.

,,,,,,,,,,,,,

Click to download full resolution via product page

Caption: Experimental workflow for mass trapping of male moths.

Population Monitoring

Pheromone-baited traps are essential for monitoring the population dynamics of target pests,
allowing for the precise timing of control measures.[12]

Target Pests and Crops

e Olive Moth (Prays oleae) in Olive Groves[12]
e Prays nephelomima in Citrus Orchards[1]

o Pomelo Fruit Borer (Prays endocarpa) in Pomelo Orchards

Quantitative Data for Monitoring
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Protocol: Monitoring the Olive Moth (Prays oleae)

This protocol is based on a study conducted in Southern Spain.[12]

o Objective: To monitor the flight activity and population dynamics of the Olive Moth to inform
pest management decisions.

e Materials:
o Delta-type traps.
o Pheromone capsules containing 1 mg of Z-7-Tetradecenal.
o Sticky trap liners.
e Procedure:
1. Trap Installation:
» [nstall 3 traps per monitoring area in randomly selected trees.

» Place traps in the outer area of the olive trees at a height of 1.5 to 1.7 meters from the
ground.
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2. Data Collection:

» Examine traps weekly, starting from the beginning of the flight of the anthophagous
generation.

» Record the number of male moths captured in each trap.

» Replace pheromone capsules and sticky liners according to the manufacturer's
recommendations or when efficacy decreases.

Data Analysis: Use the trap capture data to determine the onset and peak of moth flights for
each generation. This information is crucial for timing insecticide applications or the
deployment of mating disruption and mass trapping devices.

Mode of Action: Olfactory Signaling Pathway

Z-7-Tetradecenal, like other insect pheromones, is detected by specialized olfactory receptor

neurons (ORNSs) located in the antennae of the male moth. The current understanding of insect

olfaction suggests that the process is primarily ionotropic.[13][14][15]

Pheromone Binding: Z-7-Tetradecenal molecules enter the sensillum lymph through pores
in the cuticle of the antenna.

Receptor Activation: The pheromone binds to a specific odorant receptor (OR) complex on
the dendritic membrane of an ORN. This complex consists of a variable odor-specific protein
(OrX) and a conserved co-receptor (Orco).[14]

lon Channel Gating: The binding of Z-7-Tetradecenal to the OrX/Orco complex directly
gates a non-selective cation channel, leading to the influx of ions (such as Na* and Ca2*)
into the neuron.[7][15]

Depolarization and Signal Transduction: The influx of cations causes a depolarization of the
ORN membrane, generating an action potential.

Signal to Brain: This electrical signal is then transmitted along the axon of the ORN to the
antennal lobe of the insect's brain, where the information is processed, leading to a
behavioral response (e.g., flight towards the perceived source of the pheromone).
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While the primary mechanism is ionotropic, some studies suggest the involvement of
metabotropic (G protein-mediated) signaling pathways, which may modulate the sensitivity of
the ORNSs.[14]
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Caption: Generalized olfactory signaling pathway for Z-7-Tetradecenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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